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Compound of Interest

Compound Name: 4-(3-Isocyanopropyl)morpholine

CAS No.: 32835-58-8

Cat. No.: B1586870

Get Quote

Introduction & Molecule Profile
4-(3-Isocyanopropyl)morpholine is a bifunctional building block featuring a morpholine ring

(tertiary amine/ether) and a reactive isocyanide (isonitrile) tail. It is a critical reagent in

multicomponent reactions (MCRs), specifically the Ugi and Passerini reactions, enabling the

rapid synthesis of peptidomimetics and heterocyclic libraries.

Compound Profile:

IUPAC Name: 4-(3-Isocyanopropyl)morpholine[1][2]

CAS Number: 32835-58-8[1][2]

Formula: C₈H₁₄N₂O

Molecular Weight: 154.21 g/mol

Key Feature: The terminal isocyanide group (-N≡C) is isoelectronic with carbon monoxide,

possessing a unique "carbene-like" reactivity.
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Critical Safety Advisory: The "Stench" Protocol
WARNING: Alkyl isocyanides possess an overpowering, vile odor described as "repulsive" and

"nauseating." This odor is detectable at ppb levels and adheres tenaciously to clothing and

skin.

Containment: All handling must occur within a high-efficiency fume hood.

Quenching Agent: Do not wash glassware with water alone. Quench all equipment with 10%

Sulfuric Acid in Ethanol or Acidic Bleach (Sodium Hypochlorite) to hydrolyze the isocyanide

to the odorless formamide or amine before removal from the hood.

Characterization Workflow
The following flowchart outlines the logic for validating the identity and quality of the material.
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Figure 1: Step-by-step decision tree for the characterization of 4-(3-
Isocyanopropyl)morpholine.

Spectroscopic Identification (The "Fingerprint")
A. Fourier Transform Infrared Spectroscopy (FT-IR)
The isocyanide functional group provides the most definitive spectroscopic signature in organic

chemistry.

Method: ATR (Attenuated Total Reflectance) or Liquid Film (NaCl plates).

Target Signal: Look for a solitary, sharp, and strong absorption band.
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Acceptance Criteria:

Wavenumber: 2145 ± 10 cm⁻¹

Interpretation: This band corresponds to the -N≡C stretching vibration.

Differentiation:

Nitrile (-C≡N): Appears weaker and higher, ~2250 cm⁻¹.

Isocyanate (-N=C=O):[3][4][5] Appears broader and higher, ~2270 cm⁻¹.[6]

Formamide (Hydrolysis Product): Loss of 2145 cm⁻¹; appearance of C=O stretch at

~1670 cm⁻¹.

B. Nuclear Magnetic Resonance (NMR)
NMR confirms the integrity of the propyl linker and the morpholine ring.

Protocol: Dissolve ~10 mg in CDCl₃.

Table 1: 1H NMR Peak Assignments (400 MHz, CDCl₃)
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Position
Shift (δ
ppm)

Multiplicity Integration Assignment
Mechanistic
Note

1 3.68 - 3.72 Multiplet (t) 4H
Morpholine -

O-CH₂-

Deshielded

by Oxygen.

2 3.42 - 3.48 Triplet (tt) 2H -CH₂-NC

Diagnostic:

Alpha to

Isocyanide.

3 2.40 - 2.46 Multiplet 6H

Morpholine -

N-CH₂- &

Chain -N-

CH₂-

Overlapping

amine-

adjacent

protons.

4 1.80 - 1.88 Quintet 2H
-CH₂-CH₂-

CH₂-

Central

propyl

methylene.

13C NMR Diagnostic:

Isocyanide Carbon: Look for a characteristic triplet (1:1:1) at ~156-158 ppm.

Why a triplet? This is due to ¹J coupling between the isocyanide Carbon and the

quadrupolar ¹⁴N nucleus (Spin = 1). This is a definitive proof of the isocyanide structure.

Purity Analysis (GC-MS)
Due to the volatility of this compound (MW 154.2), Gas Chromatography is superior to HPLC.

Method Parameters:

Column: HP-5ms or DB-5 (5% Phenyl-methylpolysiloxane), 30m x 0.25mm x 0.25µm.

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Split (20:1), 200°C. Note: Keep inlet temp moderate to prevent thermal isomerization to

nitrile.
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Oven Program:

Hold 60°C for 2 min.

Ramp 15°C/min to 250°C.

Hold 3 min.

Detector: MS (EI, 70eV) or FID.

Expected Retention: The morpholine derivative is moderately polar; expect elution mid-run.

MS Fragmentation:

Molecular Ion: m/z 154 [M]+

Base Peak: m/z 100 (Morpholinomethyl fragment).

Loss of NC: m/z 128 [M - 26].

Functional Assay: The Ugi Reactivity Test
To verify the chemical activity of the isocyanide group (and ensure it hasn't degraded to

formamide), perform a standard Ugi 4-Component Reaction (U-4CR).

Protocol:

Reagents:

Benzaldehyde (1.0 eq)

Acetic Acid (1.0 eq)

Propylamine (1.0 eq)

Analyte: 4-(3-Isocyanopropyl)morpholine (1.0 eq)

Solvent: Methanol (0.5 M concentration)
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Procedure: Mix amine and aldehyde in methanol for 15 min (imine formation). Add acid and

the isocyanide analyte.[7][8] Stir at RT for 2 hours.

Analysis: Monitor by TLC or LC-MS.

Success Criteria: Complete consumption of the isocyanide and formation of the bis-amide

product (Ugi adduct).
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Figure 2: Mechanism of the Ugi Functional Assay. The Isocyanide attacks the iminium/acid

complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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